Cas no 2649080-50-0 (2-(isocyanatomethyl)-1-benzothiophene)

• Product Name: 2-(isocyanatomethyl)-1-benzothiophene
• CAS No: 2649080-50-0
• MF: C₁₀H₇NOS
• MW: 189.233680963516
• CID: 6183688
• PubChem ID: 165665983
• Update Time: 2025-06-15

2-(isocyanatomethyl)-1-benzothiophene Chemical and Physical Properties

Names and Identifiers

• 2-(isocyanatomethyl)-1-benzothiophene
• EN300-1803566
• 2649080-50-0

• Inchi： 1S/C10H7NOS/c12-7-11-6-9-5-8-3-1-2-4-10(8)13-9/h1-5H,6H2
• InChI Key： WUILOERLGKJNSC-UHFFFAOYSA-N
• SMILES： S1C(CN=C=O)=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 189.02483502g/mol
• Monoisotopic Mass: 189.02483502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 57.7Ų

Additional information on 2-(isocyanatomethyl)-1-benzothiophene

Recent Advances in the Study of 2-(Isocyanatomethyl)-1-benzothiophene (CAS: 2649080-50-0) in Chemical Biology and Pharmaceutical Research

The compound 2-(isocyanatomethyl)-1-benzothiophene (CAS: 2649080-50-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, characterized by the presence of an isocyanate functional group attached to a benzothiophene scaffold, exhibits versatile reactivity, making it a valuable intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents.

One of the key areas of research involving 2-(isocyanatomethyl)-1-benzothiophene is its role as a building block for the synthesis of small-molecule inhibitors targeting protein kinases. Kinases play a crucial role in cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and autoimmune disorders. Researchers have successfully incorporated this compound into the design of novel kinase inhibitors, leveraging its reactive isocyanate group to form covalent bonds with specific amino acid residues in the kinase active site. This covalent binding mechanism offers advantages such as prolonged target engagement and enhanced selectivity, as demonstrated in recent preclinical studies.

In addition to its applications in kinase inhibitor development, 2-(isocyanatomethyl)-1-benzothiophene has been investigated for its potential anti-inflammatory properties. A 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibitory effects on the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro and in vivo. The study highlighted the compound's ability to modulate the NF-κB signaling pathway, a key regulator of inflammatory responses, suggesting its potential as a lead compound for the development of new anti-inflammatory drugs.

The synthetic accessibility of 2-(isocyanatomethyl)-1-benzothiophene has also been a focus of recent research. A team of chemists recently developed an efficient, scalable synthesis route for this compound, as described in a 2024 publication in Organic Process Research & Development. The optimized procedure involves a palladium-catalyzed coupling reaction, followed by a selective isocyanate formation step, yielding the target compound in high purity and good overall yield. This advancement is expected to facilitate further exploration of the compound's applications in medicinal chemistry.

Safety and toxicity profiles of 2-(isocyanatomethyl)-1-benzothiophene and its derivatives have been systematically evaluated in recent preclinical studies. While the compound shows promising biological activity, researchers have noted that careful consideration must be given to its reactivity and potential off-target effects. Current efforts are focused on structural modifications to improve the pharmacokinetic properties and reduce the potential for adverse reactions, as highlighted in a recent review article in Chemical Research in Toxicology.

Looking forward, the unique chemical properties of 2-(isocyanatomethyl)-1-benzothiophene (CAS: 2649080-50-0) position it as a valuable tool in chemical biology and drug discovery. Ongoing research is exploring its potential in targeted protein degradation strategies and as a warhead in PROTAC (Proteolysis Targeting Chimera) design. The compound's versatility and the growing body of research supporting its biological activities suggest that it will continue to be an important focus in pharmaceutical development in the coming years.